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Compound of Interest

Compound Name: E67-2

Cat. No.: B12427431 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, storage, and handling of

Octamethylcyclotetrasiloxane (D4), also known by its CAS number 556-67-2. The following

troubleshooting guides and frequently asked questions (FAQs) address common issues

encountered during experimental procedures involving this compound.

Frequently Asked Questions (FAQs)
Q1: What is Octamethylcyclotetrasiloxane (D4) and what are its common applications?

A1: Octamethylcyclotetrasiloxane (D4) is an organosilicon compound and a cyclic siloxane. It is

a colorless, viscous liquid with a high boiling point. D4 is primarily used in the production of

silicone polymers, which are then utilized in a wide range of products including medical

devices, personal care products (such as cosmetics, hair conditioners, and emollients),

adhesives, and sealants.[1][2]

Q2: What are the primary hazards associated with D4?

A2: D4 is a flammable liquid and vapor.[3][4] It is suspected of damaging fertility or the unborn

child.[3] It may also cause long-lasting harmful effects to aquatic life.[3] Upon heating to

decomposition, it can emit acrid smoke and irritating vapors.[5]

Q3: Is D4 considered a stable compound?
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A3: Yes, D4 is considered chemically stable under recommended storage conditions.[2][3][5]

However, it is incompatible with strong oxidizing agents, acids, and bases.[3][4] It is also

sensitive to heat, flames, and sparks.[3][4]

Troubleshooting Guide
Problem Possible Cause Recommended Solution

Inconsistent experimental

results

Degradation of D4 due to

improper storage.

Ensure D4 is stored in a cool,

dry, well-ventilated area away

from heat and ignition sources.

[2][6] Keep the container tightly

closed.[3][5]

Contamination from

incompatible materials.

Store D4 away from strong

oxidizing agents, acids, and

bases.[3][4] Use appropriate,

clean labware for handling.

Visible changes in the D4

sample (e.g., discoloration,

precipitate)

Hydrolysis due to exposure to

moisture.

Minimize exposure to

atmospheric moisture. Store in

a tightly sealed container. The

primary hydrolysis product is

dimethylsilanediol.[7][8]

Polymerization initiated by

contaminants.

Ensure the storage container

is free from acidic or basic

residues which can catalyze

ring-opening polymerization.[1]

Unexpected pressure buildup

in the storage container

Exposure to high temperatures

causing vaporization.

Store in a cool, well-ventilated

place.[3] Do not store in direct

sunlight.[2] Containers may

explode when heated.[4]

Sample appears more viscous

than expected
Partial polymerization.

This may indicate the presence

of catalysts (acids or bases).

The sample may not be

suitable for experiments

requiring pure D4.
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Quantitative Data Summary
Physical and Chemical Properties

Property Value Source

Molecular Formula C₈H₂₄O₄Si₄ [3]

Molar Mass 296.62 g/mol [3]

Appearance Colorless liquid [2][3]

Melting Point 17 - 18 °C (63 - 64 °F) [3]

Boiling Point 175 - 176 °C (347 - 349 °F) [3]

Flash Point 55 °C (131 °F) - closed cup [5]

Density 0.956 g/mL at 25 °C [3]

Water Solubility 0.056 mg/L at 23 °C [5]

Vapor Pressure
1.32 hPa (0.99 mmHg) at 25

°C
[3]

Stability and Degradation Data
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Parameter Condition Half-life / Products Source

Hydrolysis
pH and temperature

dependent

Primary product:

dimethylsilanediol
[7][8]

Canadian water

conditions (pH 6-9, 5-

25°C)

Hours to 45 days [8]

Atmospheric

Degradation

Reaction with hydroxyl

radicals
12.7 - 15.8 days [7]

Sediment Degradation

Realistic Canadian

sediment conditions

(5-25°C)

49 to 588 days [8]

Thermal

Decomposition
1160–1600 K

Methane, ethylene,

ethane, acetylene, D3
[9]

Biodegradation
Anaerobic, composted

sewage sludge

Biodegraded to

dimethylsilanediol
[10]

Aquatic systems
Not readily

biodegradable
[11]

Experimental Protocols
Protocol: Assessing Airborne D4 Concentrations using a
Diffusive Sampler
This protocol is based on the validation of the SKC Cat. No. 575-001 diffusive sampler for

monitoring Octamethylcyclotetrasiloxane (D4) in the air.[12]

Objective: To determine the concentration of D4 in an air sample over a specified period.

Materials:

SKC Cat. No. 575-001 diffusive sampler

2 mL vials
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10:90 acetone:carbon disulfide desorption solvent

Vibrating shaker

Gas chromatograph with flame ionization detection (GC-FID)

Methodology:

Sampling:

Expose the diffusive sampler in the area of interest for a predetermined time (validated for

15 minutes to 8 hours).[12]

The sampler collects D4 at an average rate of 6.32 mL/min.[12]

After exposure, seal the sampler immediately.

Sample Storage:

If not analyzed immediately, samples can be stored for up to 2 weeks at either ambient

temperature (22 °C) or refrigerated (≤ 4 °C) with less than 10% loss in recovery.[12]

Desorption:

Transfer the sorbent from the sampler to a 2 mL vial.

Add 2 mL of 10:90 acetone:carbon disulfide solution.[12]

Vibrate the vial for 30 minutes to ensure complete desorption.[12]

Analysis:

Analyze the eluent using GC-FID.

The minimum reporting limit for an 8-hour sample is 0.27 ppm (10 µg).[12]

Calculation:

Calculate the mass of D4 collected based on the GC-FID analysis.
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Determine the airborne concentration using the sampling rate and duration.

Visualizations
D4 Degradation Pathways
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Caption: Major degradation pathways of Octamethylcyclotetrasiloxane (D4).

Experimental Workflow: Air Sampling and Analysis
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Caption: Workflow for D4 air sampling and analysis using a diffusive sampler.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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